2-(pyridin-3-yl)-N-(2-(4-(3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-1-yl)ethyl)acetamide

• IUPAC Name: 2-pyridin-3-yl-N-[2-[4-(3-thiophen-3-yl-1,2,4-oxadiazol-5-yl)triazol-1-yl]ethyl]acetamide
• InChI: InChI=1S/C17H15N7O2S/c25-15(8-12-2-1-4-18-9-12)19-5-6-24-10-14(21-23-24)17-20-16(22-26-17)13-3-7-27-11-13/h1-4,7,9-11H,5-6,8H2,(H,19,25)
• InChI Key: SDEMLZGFLFMNNB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)CC(=O)NCCN2C=C(N=N2)C3=NC(=NO3)C4=CSC=C4
• Molecular Formula: C17H15N7O2S
• Molecular Weight: 381.4 g/mol

Description

2-(pyridin-3-yl)-N-(2-(4-(3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-1-yl)ethyl)acetamide is a useful research compound. Its molecular formula is C17H15N7O2S and its molecular weight is 381.41. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Insecticidal Applications

Compounds incorporating thiophene and related heterocycles have been synthesized and evaluated for their insecticidal properties. For instance, derivatives have shown potential against the cotton leafworm, Spodoptera littoralis, highlighting the relevance of such compounds in agricultural pest control strategies (Fadda et al., 2017).

Anticancer Activities

Research into novel hydrazone and azole functionalized pyrazolo[3,4-b]pyridine derivatives has uncovered promising anticancer agents. These compounds have been screened against several human cancer cell lines, with some derivatives showing significant activity, indicating their potential in cancer treatment (Nagender et al., 2016).

Synthesis and Biological Assessment of Heterocyclic Compounds

The development of new synthetic methods for heterocyclic compounds, such as 1,2,4-triazolo[4,3-a]pyridines with 1,2,4-oxadiazole cycles, has been explored. These compounds have been assessed for various biological activities, showcasing the diversity of applications in pharmaceutical research (Karpina et al., 2019).

Antitumor Activity of Novel Compounds

The synthesis of novel thiophene, pyrimidine, coumarin, pyrazole, and pyridine derivatives has led to compounds with evaluated antitumor activity. Some derivatives demonstrated significant inhibitory effects on different cell lines, suggesting their utility in developing new anticancer drugs (Albratty et al., 2017).

Synthesis of Heterocyclic Derivatives with Antimicrobial Properties

The creation of ethyl 2-(2-pyridylacetate) derivatives containing various heterocyclic moieties has been reported. These compounds were tested for their antimicrobial efficacy, presenting new opportunities for the development of antimicrobial agents (Szulczyk et al., 2017).